Cas no 1548169-80-7 (2-benzoyl-4-chloro-5-fluorophenol)

• Product Name: 2-benzoyl-4-chloro-5-fluorophenol
• CAS No: 1548169-80-7
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• CID: 6275363
• PubChem ID: 82717816
• Update Time: 2025-05-25

2-benzoyl-4-chloro-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-4-chloro-5-fluorophenol
• 1548169-80-7
• AKOS021035790
• EN300-1276403

• Inchi： 1S/C13H8ClFO2/c14-10-6-9(12(16)7-11(10)15)13(17)8-4-2-1-3-5-8/h1-7,16H
• InChI Key： LFUYFLFWNJBXQQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C(C1C=CC=CC=1)=O)O)F

Computed Properties

• Exact Mass: 250.0196853g/mol
• Monoisotopic Mass: 250.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-benzoyl-4-chloro-5-fluorophenol

Introduction to 2-benzoyl-4-chloro-5-fluorophenol (CAS No. 1548169-80-7) and Its Emerging Applications in Chemical Biology

2-benzoyl-4-chloro-5-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1548169-80-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a benzoyl group, a chloro substituent, and a fluorine atom on a phenolic ring, exhibits promising characteristics that make it a valuable scaffold for drug discovery and molecular research.

The structural motif of 2-benzoyl-4-chloro-5-fluorophenol combines elements that are widely recognized for their biological activity. The benzoyl group not only enhances the lipophilicity of the molecule but also serves as a pharmacophore in various pharmacological contexts. The chloro and fluorine substituents further modulate the electronic properties of the aromatic ring, influencing its interactions with biological targets. These features have positioned this compound as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focusing on flavonoid derivatives due to their extensive pharmacological profiles. 2-benzoyl-4-chloro-5-fluorophenol shares structural similarities with some naturally occurring flavonoids, which are known for their antioxidant, anti-inflammatory, and antimicrobial properties. The introduction of halogen atoms into the phenolic ring has been shown to enhance the bioactivity of such compounds, making them more potent and selective in targeting specific biological pathways.

One of the most compelling aspects of 2-benzoyl-4-chloro-5-fluorophenol is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. Preclinical studies have demonstrated that compounds with structural analogs to 2-benzoyl-4-chloro-5-fluorophenol can selectively inhibit certain kinases by binding to their active sites. This has opened up avenues for developing targeted therapies against kinase-driven disorders.

Moreover, the fluorine atom in 2-benzoyl-4-chloro-5-fluorophenol contributes to its metabolic stability, which is a critical factor in drug design. Fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles due to their resistance to enzymatic degradation. This property makes them particularly suitable for long-term therapeutic applications where sustained bioavailability is essential.

The synthesis of 2-benzoyl-4-chloro-5-fluorophenol involves multi-step organic transformations that highlight its synthetic utility as a building block. Researchers have developed efficient synthetic routes that allow for scalable production, enabling further exploration of its derivatives. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions, which facilitate the introduction of chloro and fluoro substituents onto the aromatic ring.

Recent advances in computational chemistry have also played a pivotal role in understanding the interactions between 2-benzoyl-4-chloro-5-fluorophenol and biological targets. Molecular docking studies have revealed that this compound can bind to various protein receptors with high affinity. These studies not only provide insights into its mechanism of action but also guide the optimization of its structure for enhanced efficacy and reduced side effects.

The pharmaceutical industry has taken note of the potential of 2-benzoyl-4-chloro-5-fluorophenol as an active pharmaceutical ingredient (API). Several companies are currently engaged in developing novel drug candidates based on this scaffold. Early-phase clinical trials have shown encouraging results, indicating that derivatives of this compound may offer therapeutic benefits in treating conditions such as inflammation and neurodegenerative diseases.

Beyond its pharmaceutical applications, 2-benzoyl-4-chloro-5-fluorophenol has found utility in agrochemical research. Its structural features make it a promising candidate for developing new pesticides and herbicides that target specific enzymes involved in plant growth and defense mechanisms. This dual application underscores the versatility of this compound and its potential impact across multiple sectors.

In conclusion, 2-benzoyl-4-chloro-5-fluorophenol (CAS No. 1548169-80-7) represents a significant advancement in chemical biology and drug discovery. Its unique structural attributes, combined with its demonstrated bioactivity, make it an invaluable tool for researchers exploring new therapeutic interventions. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in shaping the future of medicine and biotechnology.